2-Hydroxyethyl palmitate chemical properties and structure
2-Hydroxyethyl palmitate chemical properties and structure
An In-depth Technical Guide to the Chemical Properties and Structure of 2-Hydroxyethyl Palmitate
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical properties, structure, and relevant experimental methodologies for 2-Hydroxyethyl palmitate. The information is intended to support research, development, and application of this compound in various scientific fields.
Chemical Structure and Identification
2-Hydroxyethyl palmitate, also known as 2-hydroxyethyl hexadecanoate, is the ester formed from the condensation of palmitic acid and ethylene glycol.[1][2] It is classified as a hexadecanoate ester and a primary alcohol.[1][2]
| Identifier | Value |
| IUPAC Name | 2-hydroxyethyl hexadecanoate[2][3][] |
| Synonyms | Ethylene glycol monopalmitate, Glycol palmitate, Palmitoylglycol[1][] |
| CAS Number | 4219-49-2[1][5] |
| Molecular Formula | C18H36O3[1][][5] |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OCCO[1][2][3] |
| InChI | InChI=1S/C18H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(20)21-17-16-19/h19H,2-17H2,1H3[1][2][] |
| InChIKey | BXCRLBBIZJSWNS-UHFFFAOYSA-N[1][2][][5] |
Physicochemical Properties
A summary of the key physicochemical properties of 2-Hydroxyethyl palmitate is presented below.
| Property | Value | Unit |
| Molecular Weight | 300.48 | g/mol |
| Appearance | White to Off-white Solid[] | - |
| Melting Point | 51-53 | °C[] |
| Boiling Point | 410.9 ± 18.0 | °C at 760 mmHg[3][][5] |
| Density | 0.9 ± 0.1 | g/cm³[][5] |
| Flash Point | 156 | °C[3][5] |
| pKa | 13.90 ± 0.10 (Predicted) | - |
| Solubility | Slightly soluble in Chloroform and Methanol[][6] | - |
| LogP | 5.00320 | - |
| Refractive Index | 1.455[][5] | - |
| Topological Polar Surface Area | 46.5 | Ų |
| Rotatable Bond Count | 17 | - |
| Hydrogen Bond Acceptor Count | 3 | - |
Experimental Protocols
Synthesis via Transesterification of Triglycerides
This protocol describes the synthesis of 2-hydroxyethyl esters, including 2-hydroxyethyl palmitate, from a triglyceride source such as peanut oil and ethylene glycol.[7][8]
Materials:
-
Triglyceride source (e.g., peanut oil)
-
Ethylene glycol
-
Potassium carbonate (K2CO3) as a catalyst
-
Three-neck flask
-
Reflux condenser
-
Thermometer
-
Magnetic stirrer with heater
Procedure:
-
Place 20 grams of the triglyceride sample into a three-neck flask equipped with a reflux condenser, thermometer, and magnetic stirrer.
-
Heat the triglyceride sample to 150 °C.
-
Add ethylene glycol (at a 10:1 molar ratio to triglycerides) and K2CO3 (9 mol% of triglycerides) to the flask.
-
Maintain the reaction temperature at 150 °C with constant stirring at 500 rpm for 5 hours.
-
Monitor the reaction progress using thin-layer chromatography (TLC) with an eluent of n-hexane:ethyl acetate (2:1). The formation of the product will be indicated by the appearance of a new spot.
-
Upon completion, the mixture is cooled, and the product can be purified using appropriate chromatographic techniques.
Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)
Direct analysis of 2-hydroxy-fatty acids by GC can be challenging due to their low volatility.[9][10] Derivatization is a necessary step to convert them into more volatile forms suitable for GC-MS analysis.[9][10] The following protocol is adapted for the analysis of 2-hydroxyethyl palmitate.
Materials:
-
2-Hydroxyethyl palmitate sample
-
Silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA)
-
Aprotic solvent (e.g., pyridine, DMF)
-
GC-MS instrument
Procedure:
-
Sample Preparation: Prepare a 1 mg/mL solution of the 2-hydroxyethyl palmitate sample in an aprotic solvent in a reaction vial.
-
Derivatization (Silylation): Add an excess of the silylating agent (e.g., BSTFA) to the sample solution.
-
Reaction: Tightly cap the vial and heat it in a heating block or oven at 60°C for 60 minutes to ensure complete derivatization of the hydroxyl group.
-
GC-MS Analysis:
-
Inject the derivatized sample into the GC-MS system.
-
The GC separates the components of the sample, and the mass spectrometer provides mass spectra for identification and quantification.
-
Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and confirmation of 2-hydroxyethyl palmitate.
-
Mass Spectrometry (MS): The NIST WebBook provides mass spectrometry data (electron ionization) for hexadecanoic acid, 2-hydroxyethyl ester.[11]
-
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR spectra are essential for confirming the arrangement of protons and carbons in the molecule. While specific spectra for 2-hydroxyethyl palmitate are not provided in the search results, they can be found in spectral databases such as SpectraBase.[2]
-
Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups present, such as the hydroxyl (-OH) and ester (C=O) groups.[2]
Safety and Handling
Based on available safety data sheets, the following handling precautions are recommended.
-
Handling: Handle in a well-ventilated place.[12] Wear suitable protective clothing, including gloves and safety goggles.[12] Avoid contact with skin and eyes, and avoid the formation of dust and aerosols.[12]
-
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12] Keep away from heat, sparks, and open flames.[13]
-
First Aid:
-
In case of skin contact: Wash off with soap and plenty of water.[12]
-
In case of eye contact: Rinse with pure water for at least 15 minutes.[12]
-
If inhaled: Move the victim into fresh air.[12]
-
If swallowed: Rinse mouth with water and do not induce vomiting.[12] In all cases of exposure, seek medical attention.[12]
-
Applications and Biological Relevance
2-Hydroxyethyl palmitate has applications in the cosmetics industry as a stabilizer for water-in-oil emulsions, an opacifying agent, a thickening agent, a dispersing agent, and an emollient.[][6] It has also been reported to have a role as a metabolite in Brassica napus.[1][2] Some sources suggest it may act as an antimicrobial agent and as a liposomal carrier for drug delivery.[]
Visualizations
Caption: Synthesis workflow for 2-Hydroxyethyl palmitate via transesterification.
Caption: Analytical workflow for 2-Hydroxyethyl palmitate using GC-MS.
References
- 1. Page loading... [guidechem.com]
- 2. 2-Hydroxyethyl hexadecanoate | C18H36O3 | CID 20201 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. alfa-chemistry.com [alfa-chemistry.com]
- 5. 2-Hydroxyethyl palmitate | CAS#:4219-49-2 | Chemsrc [chemsrc.com]
- 6. specialchem.com [specialchem.com]
- 7. researchgate.net [researchgate.net]
- 8. atlantis-press.com [atlantis-press.com]
- 9. benchchem.com [benchchem.com]
- 10. benchchem.com [benchchem.com]
- 11. Hexadecanoic acid, 2-hydroxyethyl ester [webbook.nist.gov]
- 12. chemicalbook.com [chemicalbook.com]
- 13. fishersci.com [fishersci.com]
